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Staining PET fibers with Solvent Violet 13
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Compound of Interest

Compound Name: Solvent violet 13

cat. No.: B1664779

An in-depth guide to the application and protocols for staining Polyethylene Terephthalate
(PET) fibers with Solvent Violet 13, tailored for researchers, scientists, and drug development
professionals. This document provides comprehensive application notes, detailed experimental
procedures, and quantitative data presented for clarity and comparability.

Application Notes

Solvent Violet 13, also known by various names including Disperse Blue 72 and C.I. 60725, is
a synthetic anthraquinone dye characterized by its bright, bluish-violet hue.[1] It is extensively
utilized in the coloration of various polymers, including polyesters, due to its notable properties
such as good fastness, and high resistance to heat and migration.[2][3] Its application in the
context of PET fibers is primarily for dope dyeing or protoplasmic coloring, where the dye is
integrated into the polymer melt before fiber extrusion.[4][5][6] However, it can also be applied
to PET fabrics through high-temperature dyeing methods.

The dye is practically insoluble in water but exhibits solubility in organic solvents like benzene,
xylene, and dimethylformamide.[4][5][7] This characteristic necessitates specific dyeing
methodologies, such as disperse dyeing, for application onto PET fibers. The high heat stability
of Solvent Violet 13 makes it particularly suitable for the high-temperature conditions required
for dyeing polyester.[7][8]

Key Properties of Solvent Violet 13:
o Appearance: Purple-black powder[2]

» Color: Bright bluish-violet[4][7]
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 Solubility: Insoluble in water; soluble in organic solvents.[1][4]

o Heat Resistance: Stable at high temperatures, with resistance in PET reaching up to 290-
300°C.[3]

Quantitative Data

The following tables summarize the key quantitative properties of Solvent Violet 13 relevant to
the staining of PET fibers.

Table 1: Physicochemical Properties of Solvent Violet 13

Property Value Reference
CAS Number 81-48-1 [11[2][4][7]
Molecular Formula C21H15NOs [1][4]117]
Molecular Weight 329.35 g/mol [4107]
Melting Point 171-190°C [7119]
Boiling Point >300°C [9]

Water Solubility 0.0093 mg/L [9]

Log P (octanol/water) 4.26 9]

Table 2: Performance Characteristics in Polyester (PET)
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Property Rating/Value Reference
Heat Resistance (Transparent,

290°C [3]
0.05% dye)
Heat Resistance (Opaque,

_ 270°C [3]

0.05% dye + 1% TiOz2)
Light Fastness (0.05% dye,

8 (on a scale of 1-8) [3]
transparent)
Migration Resistance 5 (on a scale of 1-5) [3]
Acid Resistance (5% HCI) 5 (on a scale of 1-5) [3]
Alkali Resistance (5% NaOH) 5 (on a scale of 1-5) [3]

Experimental Protocols

The following protocols outline the methodologies for staining PET fibers with Solvent Violet

13. Two primary methods are described: High-Temperature Disperse Dyeing and Dope Dyeing.

Protocol 1: High-Temperature Disperse Dyeing of PET

Fabric

This method is suitable for dyeing woven or knitted PET fabrics.

Materials:

PET fabric

Dispersing agent

Deionized water

Solvent Violet 13 (disperse dye formulation)

pH buffer (e.g., acetic acid/sodium acetate)
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o High-temperature, high-pressure dyeing apparatus (e.g., autoclave or laboratory dyeing
machine)

o Beakers, graduated cylinders, and magnetic stirrer

e Spectrophotometer for color measurement (optional)
Procedure:

o Preparation of the Dyebath:

o Accurately weigh the desired amount of Solvent Violet 13. The concentration typically
ranges from 0.5% to 2.0% on the weight of the fiber (owf).

o Prepare a dispersion of the dye in a small amount of water containing a dispersing agent.
Stir continuously to form a stable, fine dispersion.

o Fill the dyeing apparatus with the required volume of deionized water.

o Add the dye dispersion to the dyebath.

o Adjust the pH of the dyebath to 4.5-5.5 using an appropriate buffer system.
e Dyeing Process:

o Introduce the PET fabric into the dyebath.

o Seal the dyeing apparatus and begin to raise the temperature at a rate of 1-2°C per
minute.

o Once the temperature reaches 130-135°C, maintain this temperature for 30-60 minutes.
The optimal time will depend on the desired shade depth.

o After the dyeing period, cool the apparatus down to 70-80°C at a rate of 2-3°C per minute.
e Post-Dyeing Treatment (Reduction Clearing):

o Drain the dyebath.
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o Prepare a clearing solution containing sodium hydrosulfite (2 g/L) and sodium hydroxide (2
g/L) in water.

o Treat the dyed fabric in this solution at 70-80°C for 15-20 minutes to remove any unfixed
surface dye.

o Rinse the fabric thoroughly with hot water, followed by cold water, until the rinse water is
clear.

e Drying:

o Dry the stained PET fabric in an oven or air dryer at a suitable temperature.

Protocol 2: Dope Dyeing of PET Fibers

This method involves incorporating the dye into the PET polymer before fiber extrusion.

Materials:

PET polymer chips

Solvent Violet 13 (pure pigment form)

Masterbatch production equipment (e.g., twin-screw extruder)

Fiber spinning line
Procedure:
o Masterbatch Preparation:

o Prepare a concentrated masterbatch by compounding Solvent Violet 13 with PET
polymer chips. The dye concentration in the masterbatch can range from 10% to 40%.

o Thoroughly dry both the PET chips and the Solvent Violet 13 powder to prevent hydrolytic
degradation during extrusion.

o Melt-extrude the mixture using a twin-screw extruder to ensure uniform dispersion of the
dye within the polymer matrix.
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o Pelletize the extruded strands to form the masterbatch.
e Dope Dyeing and Spinning:
o Dry the PET polymer chips and the prepared masterbatch pellets.

o Blend the masterbatch pellets with virgin PET chips at a calculated ratio to achieve the
desired final color concentration in the fiber (typically 0.02% for transparent shades and
0.05% for opaque shades).[2]

o Feed the blend into the extruder of the fiber spinning line.

o Melt and homogenize the polymer blend.

o Extrude the molten, colored polymer through a spinneret to form continuous filaments.
o Quench, draw, and wind the resulting PET fibers.

Visualizations

The following diagrams illustrate the experimental workflows described in the protocols.
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Caption: Workflow for High-Temperature Disperse Dyeing of PET Fabric.
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Caption: Workflow for Dope Dyeing of PET Fibers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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